![molecular formula C18H15NOS B5662604 N-2-biphenylyl-2-(2-thienyl)acetamide](/img/structure/B5662604.png)
N-2-biphenylyl-2-(2-thienyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of N-2-biphenylyl-2-(2-thienyl)acetamide involves complex chemical reactions, highlighting the creativity and precision required in chemical synthesis. For instance, the synthesis and crystal structure of related compounds have been documented, such as the synthesis of N-(2,6-dichloro-4- thrifloromethylphenyl) acetamide from reactions involving POCl3 in acetate, showcasing the intricate processes involved in creating acetamide compounds (Ping, 2007). Similarly, the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide provides insights into the steps and conditions necessary for acetamide formation (Sharma et al., 2018).
Molecular Structure Analysis
Molecular structure analysis is crucial for understanding the chemical behavior of N-2-biphenylyl-2-(2-thienyl)acetamide. Techniques such as NMR, X-ray diffraction, and spectroscopy are employed to elucidate the compound's structure. For example, detailed spectroscopic characterization has provided comprehensive information on the molecular structure of similar compounds, offering a basis for understanding the structural aspects of N-2-biphenylyl-2-(2-thienyl)acetamide (Eller & Holzer, 2006).
Chemical Reactions and Properties
The chemical reactions and properties of N-2-biphenylyl-2-(2-thienyl)acetamide can be intricate, involving various reaction mechanisms and pathways. Research has explored the chemical reactions of acetamide compounds, leading to insights into their reactivity and chemical behavior. For instance, the palladium-catalyzed ortho-arylation of substituted benzamides using N-(2-aminophenyl)acetamide as a directing group highlights the compound's reactivity and potential transformations (Reddy et al., 2017).
Physical Properties Analysis
The physical properties of N-2-biphenylyl-2-(2-thienyl)acetamide, such as melting point, solubility, and crystalline structure, play a significant role in its application and handling. Studies on related compounds have shed light on their physical characteristics, offering a comparative perspective for analyzing N-2-biphenylyl-2-(2-thienyl)acetamide's physical properties. For instance, the crystal structure analysis of 2-chloro-N-(4-phenyl-1,3-thiazol-2-yl)acetamide provides valuable data on the crystalline nature of acetamide derivatives (Saravanan et al., 2016).
Chemical Properties Analysis
Understanding the chemical properties of N-2-biphenylyl-2-(2-thienyl)acetamide, including its reactivity, stability, and interaction with other chemicals, is essential for its practical applications. The synthesis and conformational analysis of N-aromatic acetamides bearing thiophene has provided insights into the effect of intramolecular chalcogen-chalcogen interaction on amide conformational stability, which is relevant for understanding the chemical properties of N-2-biphenylyl-2-(2-thienyl)acetamide (Ito et al., 2023).
properties
IUPAC Name |
N-(2-phenylphenyl)-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NOS/c20-18(13-15-9-6-12-21-15)19-17-11-5-4-10-16(17)14-7-2-1-3-8-14/h1-12H,13H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNKXFHYWHVCNIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC=C2NC(=O)CC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.